5,5',5''-(Benzene-1,3,5-triyl)tris(thiophene-2-carbaldehyde)

• IUPAC Name: 5-[3,5-bis(5-formylthiophen-2-yl)phenyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C21H12O3S3/c22-10-16-1-4-19(25-16)13-7-14(20-5-2-17(11-23)26-20)9-15(8-13)21-6-3-18(12-24)27-21/h1-12H
• InChI Key: ABYJNZGPIRGUEY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C2=CC(=CC(=C2)C3=CC=C(S3)C=O)C4=CC=C(S4)C=O)C=O
• Molecular Formula: C21H12O3S3
• Molecular Weight: 408.5 g/mol

Description

5,5',5''-(Benzene-1,3,5-triyl)tris(thiophene-2-carbaldehyde) is a useful research compound. Its molecular formula is C21H12O3S3 and its molecular weight is 408.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis : 1,3,5-Tris(hydrogensulfato) benzene (THSB), a related compound, acts as an efficient catalyst in the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ol) derivatives, offering high yields, simplicity, and eco-friendliness (Karimi-Jaberi et al., 2012).

• Synthesis of Novel Compounds : Compounds like 3-acetyl-5-halogenobenzo[b]thiophen-3-carbaldehydes are used in synthesizing new compounds with rhodanine and can be converted into 3-chloropropylamines through thionyl chloride treatment (Shanta & Scrowston, 1967).

• Organic Photovoltaics : Multibranched crystalline molecules combined with P3HT, which are related to the compound , have been shown to improve the power conversion efficiency of organic photovoltaic cells, reaching 0.6% (Lee et al., 2008).

• Photoluminescence Properties : The synthesis of 1,4-di(5'-carbaldehyde-thiophen-2'-yl)-2,5-dioctyloxy-benzene using thienyl stannane and palladium-catalyzed (S shows potential for use in photoluminescence applications (Zhu Xingrong, 2007).

• Biological Activities : Novel 4-arylthiophene-2-carbaldehyde compounds synthesized via Suzuki-Miyaura reactions exhibit promising antibacterial, haemolytic, antiurease, and nitric oxide scavenging activities (Ali et al., 2013).

• Photocatalysis : Polymers with three thiophene groups and one benzene ring unit show enhanced absorption and utilization of visible light, improved charge separation, and better morphology and thermal stability in tetracycline degradation (Du et al., 2020).

• Liquid Crystals : New thermotropic liquid crystal compounds with thiophene ring systems and carbaldehyde groups have been synthesized, enabling the induction of liquid crystal phases or extending mesophase temperatures (Kossmehl & Hoppe, 1993).

• Organic Semiconductors : Organic semiconductors based on thiophene derivatives, including compounds with structures similar to 5,5',5''-(Benzene-1,3,5-triyl)tris(thiophene-2-carbaldehyde), show promise in field-effect transistors due to their good solubility, intrinsic crystalline properties, and high carrier mobilities (Kim et al., 2007).